Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C19H20F3NO B3049502 1-Benzyl-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol CAS No. 208989-32-6

1-Benzyl-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol

Cat. No. B3049502
CAS RN: 208989-32-6
M. Wt: 335.4 g/mol
InChI Key: YFVBEBRJPYXQLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06124318

Procedure details

3.25 g (0.135 mol) of Mg are mixed with a spatula tipfull of I2, and a solution of 30.4 g (0.135 mol) of 2-bromo-1-trifluoromethylbenzene in 125 ml of THF is added dropwise. The mixture is stirred for one hour at room temperature and 10.1 g (0.041 mol) of benzylpiperidone are added dropwise. The mixture is stirred for 1 hour at room temperature and a saturated ammonium chloride solution is added. After extraction with ethyl ether, the organic phase is dried and the solvent is evaporated off under reduced pressure. The product is purified by chromatography on a silica gel column using a cyclohexane/ethyl acetate mixture as the eluent to give 6.8 g of 1-benzyl-4-hydroxy-4-(2-trifluoromethylphenyl)piperidine, which is hydrogenated with the aid of 0.7 g of 10% Pd/C in 75 ml of 95% ethanol which has been brought to acid pH by the addition of hydrochloric acid, the mnixture being heated at a temperature of 60° C. for 8 hours. The catalyst is filtered off to give 2.1 g of the title product. M.p. 247-251° C.
[Compound]
Name
Mg
Quantity
3.25 g
Type
reactant
Reaction Step One
Name
I2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-bromo-1-trifluoromethylbenzene
Quantity
30.4 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
125 mL
Type
reactant
Reaction Step Two
Name
benzylpiperidone
Quantity
10.1 g
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1-benzyl-4-hydroxy-4-(2-trifluoromethylphenyl)piperidine

Identifiers

REACTION_CXSMILES
II.Br[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[C:10]([F:13])([F:12])[F:11].[CH2:14]([N:21]1[CH2:26][CH2:25][CH2:24][CH2:23][C:22]1=O)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.[Cl-].[NH4+].C1C[O:33]CC1>>[CH2:14]([N:21]1[CH2:26][CH2:25][C:24]([OH:33])([C:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=2[C:10]([F:13])([F:12])[F:11])[CH2:23][CH2:22]1)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:3.4|

Inputs

Step One
[Compound]
Name
Mg
Quantity
3.25 g
Type
reactant
Smiles
Name
I2
Quantity
0 (± 1) mol
Type
reactant
Smiles
II
Step Two
Name
2-bromo-1-trifluoromethylbenzene
Quantity
30.4 g
Type
reactant
Smiles
BrC1=C(C=CC=C1)C(F)(F)F
Name
THF
Quantity
125 mL
Type
reactant
Smiles
C1CCOC1
Step Three
Name
benzylpiperidone
Quantity
10.1 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1C(CCCC1)=O
Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred for one hour at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture is stirred for 1 hour at room temperature
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
After extraction with ethyl ether
CUSTOM
Type
CUSTOM
Details
the organic phase is dried
CUSTOM
Type
CUSTOM
Details
the solvent is evaporated off under reduced pressure
CUSTOM
Type
CUSTOM
Details
The product is purified by chromatography on a silica gel column

Outcomes

Product
Details
Reaction Time
 1 h
Name
1-benzyl-4-hydroxy-4-(2-trifluoromethylphenyl)piperidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CCC(CC1)(C1=C(C=CC=C1)C(F)(F)F)O
Measurements
Type Value Analysis
AMOUNT: MASS 6.8 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.